Cas no 2138527-67-8 (4-Tert-butyl-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol)

• Product Name: 4-Tert-butyl-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol
• CAS No: 2138527-67-8
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• CID: 5872650
• PubChem ID: 165897768
• Update Time: 2025-08-04

4-Tert-butyl-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138527-67-8
• 4-tert-butyl-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol
• EN300-1160376
• 4-Tert-butyl-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol

• Inchi： 1S/C16H31NO/c1-12-7-9-17(10-8-12)15-11-13(18)5-6-14(15)16(2,3)4/h12-15,18H,5-11H2,1-4H3
• InChI Key： PFWACTUHBZOFFC-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)C)C(C1)N1CCC(C)CC1

Computed Properties

• Exact Mass: 253.240564612g/mol
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-Tert-butyl-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol

Chemical Profile of 4-Tert-butyl-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol (CAS No. 2138527-67-8)

4-Tert-butyl-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol, identified by its Chemical Abstracts Service number 2138527-67-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclohexane backbone substituted with a tert-butyl group at the fourth position and an N-(4-methylpiperidin-1-yl) moiety at the third position, exhibits a unique structural framework that has garnered attention for its potential biological activities. The presence of both lipophilic and basic functional groups suggests that this compound may interact with biological targets in a manner distinct from simpler organic molecules.

The synthesis of 4-Tert-butyl-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the tert-butyl group enhances the lipophilicity of the molecule, which is often a critical factor in drug design for improving membrane permeability and oral bioavailability. On the other hand, the 4-methylpiperidine moiety contributes to basicity, which can be advantageous for interactions with acidic biological targets such as enzymes or receptors. The cyclohexane ring itself provides a rigid scaffold that can influence the conformational flexibility of the molecule, further impacting its biological behavior.

In recent years, there has been growing interest in developing small molecules that modulate neural pathways for therapeutic applications. The structural features of 4-Tert-butyl-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol make it a candidate for investigation in this area. Preliminary studies have suggested that compounds with similar structural motifs may exhibit effects on neurotransmitter systems, particularly those involving dopamine and serotonin pathways. These pathways are implicated in a variety of neurological disorders, including depression, anxiety, and neurodegenerative diseases. The tert-butyl group and the methylpiperidine moiety are key structural elements that may contribute to selective binding to specific receptors or enzymes.

One of the most compelling aspects of 4-Tert-butyl-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol is its potential as a lead compound for drug discovery. Its unique combination of lipophilic and basic properties allows it to navigate both hydrophobic and hydrophilic environments within biological systems. This dual nature has been observed in several successful drugs that have transitioned from laboratory research to clinical use. The cyclohexane ring, while not as flexible as an alkane chain, still provides enough conformational freedom to adapt to various binding sites on biological targets. This adaptability is crucial for achieving high affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 4-Tert-butyl-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol with unprecedented accuracy. Molecular docking simulations have been used to model interactions with enzymes such as monoamine oxidase (MAO) and serotonin transporter (SERT), which are key targets in treating mood disorders. These simulations have provided insights into how modifications to the tert-butyl and methylpiperidine groups can fine-tune binding affinity and selectivity. Such computational approaches are becoming increasingly integral to drug design pipelines, reducing the reliance on empirical screening methods.

The pharmacokinetic properties of 4-Tert-butyl-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol are also under investigation. In vitro studies have begun to explore its metabolic stability, solubility, and distribution profiles. These parameters are critical for determining whether a compound can reach therapeutic levels in vivo and remain active long enough to elicit a desired effect. The presence of both polar and non-polar substituents suggests that this compound may exhibit moderate solubility in both aqueous and lipid environments, which could be advantageous for oral administration or delivery across biological membranes.

Another area of interest is the potential use of 4-Tert-butyl-3-(4-methylpiperidin-1-yl)cyclohexan-1-ol as an intermediate in more complex synthetic schemes. Its structural framework provides multiple points for further functionalization, allowing chemists to explore derivatives with enhanced properties or novel mechanisms of action. For instance, replacing the methylpiperidine group with other nitrogen-containing heterocycles could alter the basicity or binding characteristics of the molecule without significantly altering its core scaffold. Such modifications are often necessary during lead optimization to improve efficacy while minimizing side effects.

The toxicological profile of 4-Tert-butyl-3-(4-methylpiperidin-1-y)cyclohexan-l)-ol is another critical consideration before it can be advanced into clinical trials. Preliminary safety assessments have been conducted using cell-based assays to evaluate potential cytotoxicity or genotoxicity. These studies are essential for identifying any liabilities early in the development process, reducing the risk of costly failures later on. While no definitive conclusions have been reached yet, these preliminary findings suggest that further investigation is warranted before proceeding with more extensive toxicity testing.

In conclusion, 4-Tert-butyl -3 -( 4 -m eth ylp iper id i n - 1 -y l ) c yclo hex an - 1 - o l ( C A S N o . 2 13 8 5 2 7 -6 7 -8 ) represents an intriguing compound with potential applications i n pharma ceutical research . Its unique st ructural feat ures , combi nat ion o f lipophilic an d basic groups , an d p ossib le inter actions wi th bi ological ta rgets make it a valuable candidate f or furthe r stu dies . With advanc ements i n comput ati onal chem ist ry an d synthetic methodolog y , thi s compoun d holds promi se as a lea d m olecul e f or deve lop ing no vel therapeut ic agents . p >